(1S,2R,4R,5R,6S,7R,8S,11R)-4,5,7,11-tetrahydroxy-2,7-dimethylspiro[9-oxatricyclo[6.3.1.01,5]dodecane-6,3'-oxetane]-2',10-dione
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Overview
Description
Anisatin is a delta-lactone.
Scientific Research Applications
Optical Activity and Absolute Configuration
The compound has been part of studies focusing on its optical activity and absolute configuration. For example, Jürgensen et al. (1991) conducted a study involving the resolution of enantiomers through chromatographic separation and explored the interaction between carbonyl groups in the diketone form of similar compounds (Jürgensen, Roßnagel, & Musso, 1991).
Synthesis Involving Intramolecular Cyclisation
Research by Maity and Mukherjee (1983) involved the synthesis of tricyclo[6.2.2.01,6]dodecane and tricyclo[6.3.1.01,6]dodecane ring systems, which are closely related to the compound , through intramolecular cyclisation of diazomethyl ketones (Maity & Mukherjee, 1983).
Synthesis of Novel Tetracyclo[6.3.0.02,6.03,10]undecane Derivatives
Martins et al. (1997) synthesized 4,6-Dimethyl-tetracyclo[6.3.0.02,6.03,10]undecane-5,9-dione, a compound structurally related to the one . This study explored the conversion of pentacyclo[6.4.0.02,6.03,10]dodecane-5,9-dione into novel derivatives (Martins, Viljoen, Venter, & Wessels, 1997).
Studies on Conformational Structures
Asahara et al. (2006) researched the conformational structures of epoxide isomers, which are crucial for understanding the structural dynamics of similar spirocyclic compounds. Their findings provide insights into the conformational behavior of such compounds (Asahara, Koizumi, Mochizuki, & Oshima, 2006).
Applications in Corrosion Inhibition
Chafiq et al. (2020) studied the use of spirocyclopropane derivatives as corrosion inhibitors. Although not the exact compound, their research provides insights into the potential application of similar spirocyclic compounds in protecting materials against corrosion (Chafiq et al., 2020).
properties
Molecular Formula |
C15H20O8 |
---|---|
Molecular Weight |
328.31 g/mol |
IUPAC Name |
(1S,2R,4R,5R,6S,7R,8S,11R)-4,5,7,11-tetrahydroxy-2,7-dimethylspiro[9-oxatricyclo[6.3.1.01,5]dodecane-6,3'-oxetane]-2',10-dione |
InChI |
InChI=1S/C15H20O8/c1-6-3-7(16)15(21)13(6)4-8(23-10(18)9(13)17)12(2,20)14(15)5-22-11(14)19/h6-9,16-17,20-21H,3-5H2,1-2H3/t6-,7-,8+,9+,12+,13+,14+,15-/m1/s1 |
InChI Key |
GEVWHIDSUOMVRI-UMRKJVLKSA-N |
Isomeric SMILES |
C[C@@H]1C[C@H]([C@]2([C@@]13C[C@@H]([C@]([C@@]24COC4=O)(C)O)OC(=O)[C@@H]3O)O)O |
SMILES |
CC1CC(C2(C13CC(C(C24COC4=O)(C)O)OC(=O)C3O)O)O |
Canonical SMILES |
CC1CC(C2(C13CC(C(C24COC4=O)(C)O)OC(=O)C3O)O)O |
Pictograms |
Acute Toxic |
synonyms |
anisatin anisatin, 1S-(1alpha,4beta,5beta,6beta,7beta,9alpha,9abeta)-isomer shikimin |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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